Cas no 1503814-28-5 ((5-Cyclopentyl-1,2-oxazol-3-yl)methanol)

• Product Name: (5-Cyclopentyl-1,2-oxazol-3-yl)methanol
• CAS No: 1503814-28-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD23905208
• CID: 5685990
• PubChem ID: 80462765
• Update Time: 2025-06-13

(5-Cyclopentyl-1,2-oxazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-cyclopentyl-1,2-oxazol-3-yl)methanol
• 1503814-28-5
• AKOS019026416
• EN300-2480379
• 3-Isoxazolemethanol, 5-cyclopentyl-
• (5-Cyclopentyl-1,2-oxazol-3-yl)methanol

• MDL： MFCD23905208
• Inchi： 1S/C9H13NO2/c11-6-8-5-9(12-10-8)7-3-1-2-4-7/h5,7,11H,1-4,6H2
• InChI Key： HXXHSHUOEBJYFJ-UHFFFAOYSA-N
• SMILES： O1C(=CC(CO)=N1)C1CCCC1

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 328.7±27.0 °C(Predicted)
• pka: 13.12±0.10(Predicted)

Additional information on (5-Cyclopentyl-1,2-oxazol-3-yl)methanol

Recent Advances in the Study of (5-Cyclopentyl-1,2-oxazol-3-yl)methanol and Its Related Compound 1503814-28-5

In recent years, the compound (5-Cyclopentyl-1,2-oxazol-3-yl)methanol and its related derivative, identified by the CAS number 1503814-28-5, have garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are part of a broader class of oxazole derivatives, which are known for their diverse pharmacological activities and potential therapeutic applications. This research brief aims to summarize the latest findings regarding these compounds, focusing on their synthesis, biological activities, and potential applications in drug development.

The synthesis of (5-Cyclopentyl-1,2-oxazol-3-yl)methanol has been optimized in recent studies to improve yield and purity. Researchers have employed various catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient synthesis routes. The compound's structural features, such as the cyclopentyl group and the hydroxymethyl substituent on the oxazole ring, are critical for its biological activity. These structural motifs have been shown to enhance binding affinity to specific biological targets, making the compound a promising candidate for further investigation.

Recent studies have also explored the biological activities of 1503814-28-5, a closely related compound. Preliminary in vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest that 1503814-28-5 could serve as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action of (5-Cyclopentyl-1,2-oxazol-3-yl)methanol have revealed its interaction with specific protein targets. Molecular docking studies have indicated that the compound binds to the active site of certain kinases, which are key regulators of cellular signaling pathways. This binding interaction could potentially modulate kinase activity, offering a new avenue for the treatment of diseases such as cancer and autoimmune disorders. However, more extensive in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

In addition to its potential therapeutic applications, (5-Cyclopentyl-1,2-oxazol-3-yl)methanol has also been investigated for its role in chemical biology. Its unique structure makes it a valuable scaffold for the design of probes and inhibitors that can be used to study biological systems. For example, researchers have utilized this compound to develop fluorescent probes for imaging specific cellular processes. These tools have provided new insights into the dynamics of intracellular signaling and have opened up new possibilities for drug discovery.

Despite the promising results, several challenges remain in the development of (5-Cyclopentyl-1,2-oxazol-3-yl)methanol and 1503814-28-5 as therapeutic agents. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring various strategies, including structural modifications and formulation improvements, to overcome these limitations. Collaborative efforts between academia and industry will be crucial in advancing these compounds toward clinical applications.

In conclusion, (5-Cyclopentyl-1,2-oxazol-3-yl)methanol and its derivative 1503814-28-5 represent exciting opportunities in the field of chemical biology and medicinal chemistry. Their unique structural features and promising biological activities make them valuable candidates for further research and development. Continued efforts to elucidate their mechanisms of action and optimize their pharmacological properties will be essential for realizing their full potential as therapeutic agents.